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Compound of Interest

Compound Name: Calcium perrhenate

CAS No.: 13768-54-2

Cat. No.: B079926 Get Quote

Calcium perrhenate is an inorganic salt that combines the alkaline earth metal calcium with

the perrhenate anion, which features rhenium in its highest +7 oxidation state. Its primary

significance in advanced research, particularly in fields related to nuclear medicine, stems from

the chemical similarities between the perrhenate (ReO₄⁻) and pertechnetate (TcO₄⁻) anions.

This allows calcium perrhenate to serve as an excellent, non-radioactive surrogate for

studying technetium-based compounds.[1]

The compound is typically a white, crystalline powder.[2] It is characterized as being highly

insoluble in water and will convert to its oxide form upon heating.[3]

Quantitative Data Summary
A consolidated summary of the key physicochemical properties of calcium perrhenate is

presented below.
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Property Value Source(s)

Chemical Formula Ca(ReO₄)₂ [2][3]

Molecular Weight 540.49 g/mol [2][3][4]

IUPAC Name calcium;oxido(trioxo)rhenium [3][4]

CAS Number 13768-54-2 [2][4]

Appearance White crystalline powder/solid [2][3]

Crystal Structure
Framework of vertex-sharing

CaO₈ and ReO₄ polyhedra
[5]

Solubility Highly insoluble in water [3]

Synonyms

Calcium Rhenium Oxide,

Calcium

bis[oxido(trioxo)rhenium]

[2][3]

Section 2: Synthesis of Calcium Perrhenate: A
Methodological Approach
The synthesis of high-purity calcium perrhenate is crucial for its use in research, where

contaminants could interfere with experimental results. While various methods exist, a common

and reliable approach involves the neutralization of perrhenic acid with a suitable calcium salt,

followed by precipitation.

The foundational chemistry for producing perrhenate salts often begins with the oxidation of

rhenium metal or its oxides using nitric acid to form perrhenic acid (HReO₄).[6] This acid can

then be carefully neutralized.

Experimental Protocol: Laboratory-Scale Synthesis via
Neutralization
This protocol outlines a self-validating process designed to yield high-purity, anhydrous

Ca(ReO₄)₂. The causality behind each step is explained to provide a deeper understanding.
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Preparation of Perrhenic Acid (HReO₄):

Step 1.1: In a fume hood, carefully add 10 g of rhenium (Re) powder to 100 mL of 30-40%

nitric acid (HNO₃) in a 250 mL Erlenmeyer flask.

Causality: Nitric acid is a strong oxidizing agent that converts the rhenium metal (oxidation

state 0) to perrhenic acid, where rhenium is in the +7 oxidation state. The reaction can be

vigorous and produces toxic nitrogen oxides, necessitating a well-ventilated area.

Neutralization and Precipitation:

Step 2.1: Slowly add a stoichiometric amount of high-purity calcium carbonate (CaCO₃)

powder to the perrhenic acid solution while stirring continuously.

Causality: Calcium carbonate is used as the calcium source. It reacts with the acid in a

neutralization reaction to form calcium perrhenate, water, and carbon dioxide gas.

Adding it slowly prevents excessive foaming from the CO₂ evolution. The reaction is: 2

HReO₄(aq) + CaCO₃(s) → Ca(ReO₄)₂(aq) + H₂O(l) + CO₂(g).

Isolation and Purification:

Step 3.1: Gently heat the resulting solution to approximately 80-90°C to drive the reaction

to completion and reduce the solubility of the product.

Step 3.2: Allow the solution to cool slowly to room temperature, then place it in an ice bath

to maximize the precipitation of calcium perrhenate.

Step 3.3: Collect the white precipitate by vacuum filtration using a Büchner funnel.

Step 3.4: Wash the precipitate with three portions of ice-cold deionized water to remove

any soluble impurities, followed by a final wash with acetone to facilitate drying.

Causality: The washing steps are critical for purity. Cold water minimizes product loss due

to dissolution, while acetone, being highly volatile, helps to remove water and speeds up

the drying process.

Drying:
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Step 4.1: Dry the purified calcium perrhenate in a vacuum oven at 110-120°C for at least

4 hours to remove any residual water and obtain the anhydrous form.

Causality: Using a vacuum oven allows for drying at a lower temperature than would be

required at atmospheric pressure, preventing any potential decomposition of the product.

Visualization of the Synthesis Workflow
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Step 1: Acid Formation

Step 2: Neutralization

Step 3 & 4: Isolation & Drying
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Caption: Workflow for the synthesis of Calcium Perrhenate.
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Section 3: Analytical Characterization for Quality
Assurance
To ensure the synthesized material meets the required standards for research, a multi-step

analytical validation is necessary.

Powder X-Ray Diffraction (PXRD): This is the primary technique for confirming the crystalline

phase and purity of the final product. The resulting diffraction pattern should match known

patterns for anhydrous Ca(ReO₄)₂.

Inductively Coupled Plasma (ICP) Analysis: ICP-OES or ICP-MS is used to determine the

elemental composition. This analysis validates the stoichiometric ratio of calcium to rhenium,

confirming the chemical formula.

Fourier-Transform Infrared (FTIR) Spectroscopy: This technique is used to identify the

characteristic vibrational frequencies of the perrhenate (ReO₄⁻) anion, providing further

confirmation of the compound's identity.

Protocol: Sample Preparation for ICP-OES/MS Analysis
Accurate elemental analysis is contingent on proper sample digestion.

Step 1: Accurately weigh approximately 50 mg of the dried Ca(ReO₄)₂ powder into a clean

Teflon digestion vessel.

Step 2: Add 5 mL of trace-metal grade aqua regia (a 3:1 mixture of hydrochloric acid and

nitric acid) to the vessel in a fume hood.

Step 3: Securely cap the vessel and place it in a microwave digestion system. Ramp the

temperature to 200°C over 15 minutes and hold for an additional 20 minutes.

Causality: Microwave-assisted acid digestion provides the energy required to break down

the sample matrix completely, ensuring all elements are solubilized for accurate analysis.

Step 4: After cooling, carefully uncap the vessel and quantitatively transfer the clear solution

to a 50 mL volumetric flask.
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Step 5: Dilute to the mark with 18 MΩ·cm deionized water and mix thoroughly. The sample is

now ready for analysis by ICP-OES or ICP-MS.

Section 4: Field Insight: Calcium Perrhenate in
Radiopharmaceutical Development
While calcium perrhenate does not have direct therapeutic applications, its value to drug

development professionals, especially in oncology and medical imaging, is immense. Its role is

that of a stable chemical analog for radioactive technetium.

The Surrogate Principle: The perrhenate ion (ReO₄⁻) is nearly identical in size, shape

(tetrahedral), and charge to the pertechnetate ion (⁹⁹ᵐTcO₄⁻).[1][6] The technetium-99m (⁹⁹ᵐTc)

isotope is the most widely used radionuclide in diagnostic nuclear medicine. Developing new

⁹⁹ᵐTc-based imaging agents requires extensive chemical experimentation to create stable

complexes that can be targeted to specific tissues or tumors.

The Advantage: Handling radioactive materials is expensive, highly regulated, and requires

specialized facilities. By using Ca(ReO₄)₂, researchers can:

Develop and optimize complexation and chelation chemistry.

Study the stability and kinetics of novel drug formulations.

Perform structural analysis (e.g., X-ray crystallography) on the final compound.

Screen libraries of potential ligands.

This entire discovery and optimization phase can be conducted in a standard chemistry

laboratory. Once a promising formulation is developed using rhenium, the knowledge is directly

transferable to the synthesis of the final ⁹⁹ᵐTc analog for preclinical and clinical testing. This

dramatically accelerates the research timeline and reduces costs.

Diagram: Surrogate Role in Radiopharmaceutical
Workflow
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Caption: Use of Ca(ReO₄)₂ as a stable surrogate in drug discovery.

Section 5: Safety, Handling, and Storage
As a strong oxidizing agent, calcium perrhenate must be handled with care. Adherence to

safety protocols is non-negotiable for ensuring a self-validating and safe experimental

environment.

Hazard Identification:

Oxidizer (H272): May intensify fire; do not store near combustible materials.[2][4]

Irritant (H315, H319, H335): Causes skin and serious eye irritation. May cause respiratory

irritation.[2][4]

Protocol for Safe Handling and Storage
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Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a lab

coat, and nitrile gloves when handling the compound.

Handling: Handle only inside a chemical fume hood to avoid inhalation of the powder.[7]

Avoid generating dust.[8][9] Keep away from heat and all sources of ignition.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8] The

storage area should be separate from combustible materials, reducing agents, and strong

acids.

Spill Response: In case of a spill, sweep up the solid material carefully, avoiding dust

creation. Place it in a designated, labeled waste container. Do not mix with other waste.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for oxidizing inorganic compounds.

Conclusion
Calcium perrhenate is more than a simple inorganic salt; it is a vital tool for innovation in

materials science and medicine. Its primary value lies in its role as a high-fidelity, non-

radioactive surrogate for technetium, enabling researchers to push the boundaries of

radiopharmaceutical design with greater safety, efficiency, and speed. A thorough

understanding of its synthesis, analytical validation, and safe handling is paramount to

leveraging its full potential in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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